Cas no 25710-18-3 (2,3-Dichloropyrido[2,3-b]pyrazine)

2,3-Dichloropyrido[2,3-b]pyrazine is a heterocyclic compound featuring a fused pyridine-pyrazine core with chlorine substituents at the 2- and 3-positions. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dichlorinated scaffold enables selective cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex nitrogen-containing heterocycles. The compound's stability and well-defined reactivity profile enhance its utility in medicinal chemistry for developing biologically active molecules. Its high purity and consistent performance make it a reliable choice for research and industrial applications requiring precise molecular modifications.
2,3-Dichloropyrido[2,3-b]pyrazine structure
25710-18-3 structure
Product Name:2,3-Dichloropyrido[2,3-b]pyrazine
CAS No:25710-18-3
MF:C7H3Cl2N3
MW:200.024818658829
MDL:MFCD09031107
CID:242192
PubChem ID:11788868
Update Time:2025-11-02

2,3-Dichloropyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dichloropyrido[2,3-b]pyrazine
    • 2,3-DICHLORO-PYRIDO[2,3-B]PYRAZINE
    • Pyrido[2,3-b]pyrazine,2,3-dichloro-
    • 2,3-dichloro-pyrido(2,3-b)pyrazine
    • 2,3-dichloropyrido[3,2-b]pyrazine
    • HWJDFFLZOOKZNL-UHFFFAOYSA-N
    • 2128AB
    • Pyrido[2,3-b]pyrazine, 2,3-dichloro-
    • AB0095793
    • AKOS015917827
    • 4,4-Dimethoxydiphenylsulfide
    • 25710-18-3
    • J-506939
    • EN300-106294
    • CS-0076788
    • Z1269208204
    • DTXSID70472674
    • MFCD09031107
    • AMY11906
    • DS-17180
    • AC-28844
    • A911352
    • SCHEMBL362277
    • F30139
    • F6170-0031
    • FT-0686793
    • DB-067450
    • MDL: MFCD09031107
    • Inchi: 1S/C7H3Cl2N3/c8-5-6(9)12-7-4(11-5)2-1-3-10-7/h1-3H
    • InChI Key: HWJDFFLZOOKZNL-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=C2C(C=CC=N2)=N1)Cl

Computed Properties

  • Exact Mass: 198.97000
  • Monoisotopic Mass: 198.9704025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7
  • XLogP3: 2.4

Experimental Properties

  • Boiling Point: 282.342°C at 760 mmHg
  • PSA: 38.67000
  • LogP: 2.33160

2,3-Dichloropyrido[2,3-b]pyrazine Security Information

2,3-Dichloropyrido[2,3-b]pyrazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dichloropyrido[2,3-b]pyrazine Pricemore >>

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2,3-Dichloropyrido[2,3-b]pyrazine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:25710-18-3)2,3-Dichloropyrido[2,3-b]pyrazine
Order Number:A911352
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:41
Price ($):245.0
Email:sales@amadischem.com

Additional information on 2,3-Dichloropyrido[2,3-b]pyrazine

Recent Advances in the Study of 2,3-Dichloropyrido[2,3-b]pyrazine (CAS: 25710-18-3) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Dichloropyrido[2,3-b]pyrazine (CAS: 25710-18-3) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its pyrido-pyrazine core and chlorine substituents, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of various pharmacologically active compounds, particularly in the areas of kinase inhibition and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of selective JAK2 inhibitors. Researchers successfully modified the 2,3-Dichloropyrido[2,3-b]pyrazine scaffold to develop compounds showing promising activity against myeloproliferative disorders, with improved selectivity profiles compared to existing therapies. The chlorine atoms at positions 2 and 3 were found to be crucial for maintaining the optimal binding conformation with the target kinase.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2023) that derivatives of 25710-18-3 exhibited potent activity against drug-resistant strains of Mycobacterium tuberculosis. The electron-withdrawing nature of the chlorine substituents was shown to enhance the compound's ability to penetrate bacterial cell walls, while the nitrogen-rich heterocyclic core facilitated interactions with essential bacterial enzymes.

Significant progress has also been made in understanding the compound's physicochemical properties. A computational study published in Molecular Pharmaceutics (2024) provided detailed insights into the molecular dynamics and solvation behavior of 2,3-Dichloropyrido[2,3-b]pyrazine, which are critical for its formulation development. The research highlighted the compound's favorable logP value (2.8) and moderate aqueous solubility, making it suitable for various drug delivery approaches.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2023-2024 covering novel synthetic routes and purification methods for 25710-18-3. These advancements have significantly improved the compound's accessibility for research purposes, with current commercial availability reaching 98% purity levels. Analytical methods including HPLC-MS and NMR have been optimized for quality control of this important building block.

Looking forward, researchers anticipate that 2,3-Dichloropyrido[2,3-b]pyrazine will play an increasingly important role in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases. Ongoing clinical trials involving derivatives of this compound are expected to yield results in late 2024, potentially validating its therapeutic potential in human applications.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:25710-18-3)2,3-Dichloropyrido[2,3-b]pyrazine
A911352
Purity:99%
Quantity:5g
Price ($):245.0
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